molecular formula C11H7ClF3NO B8647784 3-(Chloromethyl)-5-[4-(trifluoromethyl)phenyl]isoxazole

3-(Chloromethyl)-5-[4-(trifluoromethyl)phenyl]isoxazole

Cat. No.: B8647784
M. Wt: 261.63 g/mol
InChI Key: FOPHIEABULMTDJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(Chloromethyl)-5-[4-(trifluoromethyl)phenyl]isoxazole is a useful research compound. Its molecular formula is C11H7ClF3NO and its molecular weight is 261.63 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H7ClF3NO

Molecular Weight

261.63 g/mol

IUPAC Name

3-(chloromethyl)-5-[4-(trifluoromethyl)phenyl]-1,2-oxazole

InChI

InChI=1S/C11H7ClF3NO/c12-6-9-5-10(17-16-9)7-1-3-8(4-2-7)11(13,14)15/h1-5H,6H2

InChI Key

FOPHIEABULMTDJ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C2=CC(=NO2)CCl)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

{5-[4-(Trifluoromethyl)phenyl]isoxazol-3-yl}methan-1-ol (200 mg) was dissolved in dry dichloromethane (10 ml), and cooled to 0° C. The solution was stirred while adding a solution of thionyl chloride (2.74 ml) in dichloromethane (25 ml), then allowed to warm to room temperature and stirred overnight. Solvent was evaporated under reduced pressure, and the residue was purified by preparative thin layer chromatography, eluting with 30% ethyl acetate/hexane, to afford 3-(chloromethyl)-5-[4-(trifluoromethyl)phenyl]isoxazole, a compound of formula (25).
Quantity
200 mg
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
2.74 mL
Type
reactant
Reaction Step Two
Quantity
25 mL
Type
solvent
Reaction Step Two

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